Cas no 253584-86-0 (2,6-Di-tert-butylbenzoic acid)

2,6-Di-tert-butylbenzoic acid is a sterically hindered benzoic acid derivative characterized by the presence of two tert-butyl groups at the ortho positions relative to the carboxyl group. This structural feature enhances its stability against oxidation and thermal degradation, making it useful as an intermediate in organic synthesis and a stabilizer in polymer applications. The bulky substituents also influence its reactivity, often reducing unwanted side reactions in catalytic processes. Its high purity and consistent performance make it suitable for research and industrial applications where precise chemical properties are required. The compound is typically supplied as a white crystalline solid with well-defined melting characteristics.

2,6-Di-tert-butylbenzoic acid structure

Product Name:2,6-Di-tert-butylbenzoic acid

CAS No:253584-86-0

MF:C₁₅H₂₂O₂

MW:234.333984851837

CID:2932118

PubChem ID:11959046

Update Time:2025-05-28

2,6-Di-tert-butylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2,6-Di-tert-butylbenzoic acid
- 2,6-bis(tert-butyl)benzoic acid
- SBB098287
- Inchi： 1S/C15H22O2/c1-14(2,3)10-8-7-9-11(15(4,5)6)12(10)13(16)17/h7-9H,1-6H3,(H,16,17)
- InChI Key： AGGNISLHEOXYAR-UHFFFAOYSA-N
- SMILES： OC(C1C(=CC=CC=1C(C)(C)C)C(C)(C)C)=O

Computed Properties

Exact Mass: 234.161979940g/mol
Monoisotopic Mass: 234.161979940g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 37.3

2,6-Di-tert-butylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015015693-250mg	2,6-Di-tert-butylbenzoic acid	253584-86-0	97%	250mg	$494.40	2023-09-02
Alichem	A015015693-500mg	2,6-Di-tert-butylbenzoic acid	253584-86-0	97%	500mg	$863.90	2023-09-02
Alichem	A015015693-1g	2,6-Di-tert-butylbenzoic acid	253584-86-0	97%	1g	$1549.60	2023-09-02

2,6-Di-tert-butylbenzoic acid Production Method

Production Method 1

101-81-5

253584-86-0

66415-27-8

49623-71-4

92035-95-5

Reaction Conditions

1.1 Reagents: 1,1′-[1,2-Phenylenebis(methylene)]bis[1,1-diphenylphosphine] Catalysts: Palladium diacetate Solvents: Methanol ; rt → 150 °C
1.2 60 atm, 150 °C; 150 °C → rt

Reference